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Compound of Interest

Compound Name: CP 375

Cat. No.: B15545673 Get Quote

The designation "CP 375" does not correspond to a clearly defined, publicly documented

chemical entity. Extensive investigation into scientific and commercial databases reveals that

"CP 375" is not a standard, widely recognized name for a specific molecule. This guide

addresses the most plausible interpretations of this term, primarily focusing on its potential

identity as a developmental code for an iron chelating agent, while also exploring other, less

probable contexts. This analysis is intended for researchers, scientists, and drug development

professionals who may encounter such ambiguous designations in their work.

Quantitative Data Summary
Due to the lack of a definitive molecular structure for a compound consistently identified as "CP
375," a table of quantitative data such as molecular weight and formula cannot be provided.

The term has been associated with multiple products and contexts, none of which definitively

represent a single, small molecule therapeutic.

Potential Interpretations of "CP 375"
1. Developmental Drug Code: An Iron Chelator

The most substantive, albeit limited, information suggests that "CP-375" may be an internal

development code for an iron chelating agent. One source indicates that a compound with this

designation was initially under development by Apotex Inc. Iron chelators are therapeutic

compounds that bind to excess iron in the body, forming a complex that can then be excreted.
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They are crucial in the management of iron overload disorders, which can result from genetic

conditions or from repeated blood transfusions.

Experimental Protocols:

Without a specific molecule, detailed experimental protocols for "CP 375" cannot be provided.

However, a general workflow for the preclinical evaluation of a novel iron chelator is outlined

below.

Preclinical Evaluation of an Iron Chelator

Compound Synthesis In Vitro Screening
Characterization

Animal Model Testing
Efficacy & Toxicity

Pharmacokinetics
ADME

IND Submission
Regulatory Review

Click to download full resolution via product page

Figure 1. A generalized workflow for the preclinical development of a novel iron chelating agent.

Signaling Pathways in Iron Homeostasis:

Iron homeostasis is a tightly regulated process. The master regulator of systemic iron balance

is the peptide hormone hepcidin, which is primarily produced by the liver. Hepcidin controls the

flow of iron into the plasma by binding to the iron exporter ferroportin, inducing its

internalization and degradation. In iron overload conditions, hepcidin expression is expected to

be high, but in many iron overload diseases, its production is inappropriately low. The signaling

pathways that regulate hepcidin are complex and involve multiple proteins, including HFE,

transferrin receptor 2 (TfR2), hemojuvelin (HJV), and the bone morphogenetic protein

(BMP)/SMAD signaling pathway.
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Figure 2. A simplified diagram of the major signaling pathway regulating hepcidin expression in

response to high iron levels.

2. Commercial Product Designations

The term "CP 375" has also been identified in the context of commercial products that are not

small molecule drugs:

XT® POLYMER 375: This is an acrylic-based copolymer compound used in medical devices

and packaging. As a polymer, it does not have a single molecular weight or formula but

rather a range of molecular weights.

EPO-TEK® 375: This is a two-component, high-temperature epoxy used in various industrial

applications. It is a mixture of chemical compounds.

3. Other Contexts

In some instances, "375" appears as a dosage strength (e.g., Carbocisteine 375mg capsules)

or as a parameter in experimental settings (e.g., excitation at a wavelength of 375 nm). In

these cases, "375" is a numerical value and not part of a compound's name.

Conclusion

The inquiry for a technical guide on "CP 375" highlights a common challenge in scientific and

drug development research: the use of non-standardized or internal codes for chemical

compounds. Without a definitive identification of "CP 375" as a specific molecule, a detailed

technical whitepaper with its molecular weight, formula, and specific experimental data is not

feasible. The most plausible interpretation points to a developmental iron chelator, and this

guide provides a general overview of the relevant scientific context for such a compound.

Researchers encountering the term "CP 375" are advised to seek further context-specific

information to determine its precise identity.

To cite this document: BenchChem. [Unraveling "CP 375": An In-Depth Examination of an
Enigmatic Designation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15545673#cp-375-molecular-weight-and-formula]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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